Cas no 1797965-47-9 (N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide)

N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide is a specialized diamide compound featuring a cyanophenyl and dimethoxyphenyl-hydroxyethyl moiety. Its molecular structure, incorporating both polar and aromatic functional groups, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The presence of cyano and hydroxyethyl groups enhances reactivity, facilitating further derivatization, while the dimethoxyphenyl substituent contributes to solubility and stability. This compound is suited for applications in medicinal chemistry, where its structural complexity allows for the exploration of novel bioactive molecules. Its well-defined synthetic pathway ensures high purity, making it a reliable choice for research and industrial applications requiring precise chemical building blocks.
N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide structure
1797965-47-9 structure
Product Name:N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide
CAS No:1797965-47-9
MF:C19H19N3O5
MW:369.371264696121
CID:5373318
Update Time:2025-11-06

N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(2-cyanophenyl)-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]oxamide
    • N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide
    • Inchi: 1S/C19H19N3O5/c1-26-16-8-7-12(9-17(16)27-2)15(23)11-21-18(24)19(25)22-14-6-4-3-5-13(14)10-20/h3-9,15,23H,11H2,1-2H3,(H,21,24)(H,22,25)
    • InChI Key: UECLYYQUNCRZSC-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)C(NC1=CC=CC=C1C#N)=O

N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide Pricemore >>

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Additional information on N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide

Recent Advances in the Study of N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide (CAS: 1797965-47-9)

N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide (CAS: 1797965-47-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

The synthesis and characterization of N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structural integrity. The synthetic route has been optimized to achieve high yields and purity, which is critical for subsequent biological evaluations. These efforts underscore the compound's feasibility for large-scale production and further development.

In vitro studies have demonstrated that N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide exhibits potent inhibitory effects on specific enzymatic targets implicated in inflammatory and neoplastic diseases. For instance, the compound has been shown to selectively inhibit cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), both of which are key players in inflammatory cascades. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution properties. Preclinical studies in animal models have indicated that N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide achieves adequate plasma concentrations following oral administration, with a half-life that supports once-daily dosing. These attributes are highly desirable for a drug candidate, as they enhance patient compliance and therapeutic outcomes.

The therapeutic potential of N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide extends beyond inflammation. Recent research has explored its efficacy in oncology, where it has shown cytotoxic effects against a panel of cancer cell lines, including those resistant to conventional chemotherapeutic agents. Mechanistic studies suggest that the compound induces apoptosis via the intrinsic mitochondrial pathway, highlighting its potential as a targeted therapy for malignancies.

Despite these promising findings, challenges remain in the development of N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Ongoing research aims to optimize the compound's structure to enhance its therapeutic index and minimize adverse effects, paving the way for clinical trials.

In conclusion, N-(2-cyanophenyl)-N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]ethanediamide (CAS: 1797965-47-9) represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a valuable asset in the drug discovery pipeline. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.

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